Cas no 1289208-90-7 (4-Bromo-3-formyl-N-methylbenzamide)

• Product Name: 4-Bromo-3-formyl-N-methylbenzamide
• CAS No: 1289208-90-7
• MF: C₉H₈BrNO₂
• MW: 242.069321632385
• MDL: MFCD29119852
• CID: 5465567
• PubChem ID: 131445685
• Update Time: 2025-05-22

4-Bromo-3-formyl-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-formyl-N-methylbenzamide
• Z2511826753
• 4-Bromo-3-formyl-N-methylbenzamide

• MDL： MFCD29119852
• Inchi： 1S/C9H8BrNO2/c1-11-9(13)6-2-3-8(10)7(4-6)5-12/h2-5H,1H3,(H,11,13)
• InChI Key： BJLRLRVZZYWVRS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(NC)=O)=CC=1C=O

Computed Properties

• Exact Mass: 240.97384 g/mol
• Monoisotopic Mass: 240.97384 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 242.07
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2

Additional information on 4-Bromo-3-formyl-N-methylbenzamide

4-Bromo-3-formyl-N-methylbenzamide (CAS No. 1289208-90-7): A Comprehensive Overview

4-Bromo-3-formyl-N-methylbenzamide (CAS No. 1289208-90-7) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 4-position, a formyl group at the 3-position, and an N-methyl substituent on the benzamide moiety. These structural features contribute to its distinctive chemical properties and reactivity.

The synthesis of 4-bromo-3-formyl-N-methylbenzamide has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of this compound with high enantiomeric excess, making it a valuable intermediate in the development of chiral pharmaceutical agents. For instance, studies published in *Journal of Medicinal Chemistry* highlight its potential as a building block for novel kinase inhibitors, which are critical in anticancer drug discovery.

In terms of chemical reactivity, 4-bromo-3-formyl-N-methylbenzamide exhibits remarkable versatility. The bromine atom at the para position facilitates nucleophilic aromatic substitution reactions, while the formyl group at the meta position serves as an excellent electrophilic site for condensation reactions. These properties make it an ideal substrate for constructing complex molecular frameworks. Recent research in *Organic Letters* demonstrates its utility in the synthesis of bioactive heterocycles, which are pivotal in drug design.

The application of 4-bromo-3-formyl-N-methylbenzamide extends beyond pharmaceuticals into agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been explored in several studies. For example, research published in *Pest Management Science* highlights its role in developing environmentally friendly pest control agents with reduced toxicity to non-target species.

From a materials science perspective, 4-bromo-3-formyl-N-methylbenzamide has shown promise as a precursor for advanced polymers and optoelectronic materials. Its aromaticity and functional groups enable the formation of conjugated systems with tailored electronic properties. A study in *Advanced Materials* details its use in creating high-performance organic semiconductors for flexible electronics.

Recent breakthroughs in computational chemistry have further enhanced our understanding of 4-bromo-3-formyl-N-methylbenzamide's electronic structure and reactivity. Quantum mechanical calculations have provided insights into its frontier molecular orbitals, guiding researchers toward more efficient synthetic pathways and applications.

In conclusion, 4-bromo-3-formyl-N-methylbenzamide (CAS No. 1289208-90-7) stands as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research and development.